![molecular formula C18H15BrClN3O2 B3909995 N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide](/img/structure/B3909995.png)
N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide
Overview
Description
N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide, also known as BBCP, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide is not fully understood, but it is believed to act through multiple pathways. N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide has been shown to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the expression of anti-apoptotic proteins. Additionally, N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide has been shown to inhibit the STAT3 signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide inhibits the growth and proliferation of cancer cells, induces apoptosis, and inhibits the production of pro-inflammatory cytokines. Additionally, N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide is its potential therapeutic properties, particularly in the treatment of cancer and inflammation. Additionally, N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide is its poor solubility in aqueous solutions, which may limit its use in certain applications.
Future Directions
There are several potential future directions for research on N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide. One area of interest is the development of more efficient synthesis methods that can produce N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide in larger quantities. Additionally, further studies are needed to fully understand the mechanism of action of N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide and its potential therapeutic applications. Finally, the development of more soluble derivatives of N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide may improve its efficacy and expand its potential applications.
Scientific Research Applications
N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide has been extensively studied for its potential therapeutic properties, particularly in the treatment of cancer and inflammation. In vitro studies have shown that N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide exhibits anti-cancer activity against a range of cancer cell lines, including breast, lung, and colon cancer. Additionally, N'-(4-bromobenzylidene)-1-(4-chlorophenyl)-5-oxo-3-pyrrolidinecarbohydrazide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N-[(E)-(4-bromophenyl)methylideneamino]-1-(4-chlorophenyl)-5-oxopyrrolidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrClN3O2/c19-14-3-1-12(2-4-14)10-21-22-18(25)13-9-17(24)23(11-13)16-7-5-15(20)6-8-16/h1-8,10,13H,9,11H2,(H,22,25)/b21-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDDMKDLZIBCOFL-UFFVCSGVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)NN=CC3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(CN(C1=O)C2=CC=C(C=C2)Cl)C(=O)N/N=C/C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrClN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.